Cas no 1121604-61-2 (Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro-)

• Product Name: Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro-
• CAS No: 1121604-61-2
• MF: C₁₃H₉BrClFO
• MW: 315.56
• CID: 4917743
• PubChem ID: 112694918
• Update Time: 2026-02-27

Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro-
• 1-((3-bromophenoxy)methyl)-4-chloro-2-fluorobenzene
• 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluorobenzene
• 1-(3-bromophenoxymethyl)-4-chloro-2-fluorobenzene
• G66239
• SCHEMBL23767568
• DB-374734
• 1121604-61-2

• Inchi： 1S/C13H9BrClFO/c14-10-2-1-3-12(6-10)17-8-9-4-5-11(15)7-13(9)16/h1-7H,8H2
• InChI Key： RZRXJESCMYBGCF-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CC(Br)=C2)=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 313.95093g/mol
• Monoisotopic Mass: 313.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro-

Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro (CAS No. 1121604-61-2)

Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro, also known by its CAS number 1121604-61-2, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the family of halogenated aromatic compounds, which are widely studied for their chemical reactivity and potential uses in various industries.

The molecular structure of Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro consists of a benzene ring substituted with three different halogen atoms: chlorine at position 4, fluorine at position 2, and a bromine atom attached to a phenoxy group at position 1. This substitution pattern makes the compound highly versatile in terms of chemical reactivity and functional group compatibility.

Recent studies have highlighted the importance of such halogenated aromatic compounds in the development of advanced materials and pharmaceuticals. For instance, the presence of multiple halogen atoms can significantly influence the electronic properties of the molecule, making it suitable for applications in electronics and optoelectronics. Additionally, the phenoxy group introduces additional functional diversity, enabling the compound to participate in various chemical reactions such as nucleophilic aromatic substitution and coupling reactions.

In terms of synthesis, Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro can be prepared through a variety of methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications.

The compound's physical properties, such as its melting point and solubility, are critical factors in determining its suitability for specific applications. For example, its high melting point makes it ideal for use in high-temperature environments, while its solubility characteristics influence its behavior in various solvents during chemical reactions.

One of the most promising areas of research involving Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro is its potential use in drug design. The compound's ability to act as a scaffold for attaching bioactive groups has led to its exploration in the development of new pharmaceutical agents targeting various diseases.

In conclusion, Benzene, 1-[(3-bromophenoxy)methyl]-4-chloro-2-fluoro (CAS No. 1121604-61-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications.